Cas no 2229123-84-4 (3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid
• CAS No: 2229123-84-4
• MF: C₇H₅ClF₂O₂S
• MW: 226.628206968307
• CID: 6221171
• PubChem ID: 165843213
• Update Time: 2025-10-29

3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid
• 2229123-84-4
• EN300-1956950

• Inchi： 1S/C7H5ClF2O2S/c8-4-1-5(13-3-4)2-7(9,10)6(11)12/h1,3H,2H2,(H,11,12)
• InChI Key： BWMPPNPJHBIWIB-UHFFFAOYSA-N
• SMILES： ClC1=CSC(=C1)CC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 225.9666846g/mol
• Monoisotopic Mass: 225.9666846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid

3-(4-Chlorothiophen-2-yl)-2,2-difluoropropanoic Acid: An Emerging Compound in Pharmaceutical Research

3-(4-Chlorothiophen-2-yl)-2,2-difluoropropanoic acid (CAS No. 2229123-84-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its chlorothiophenyl and difluoromethyl moieties, exhibits a range of biological activities that make it a promising candidate for the development of new drugs.

The chemical structure of 3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid is particularly noteworthy. The presence of the chlorothiophenyl group imparts specific electronic and steric properties that can influence its binding affinity to various biological targets. Additionally, the difluoromethyl substituent enhances the compound's metabolic stability and bioavailability, which are crucial factors in drug design.

Recent studies have explored the potential of 3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK. This makes it a potential lead compound for the development of novel anticancer agents.

The pharmacokinetic profile of 3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid has been extensively studied to ensure its suitability for clinical applications. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it an attractive candidate for further drug development.

In addition to its therapeutic potential, the synthesis of 3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid has been optimized to improve yield and purity. Advanced synthetic methods have been developed to produce this compound on a larger scale, facilitating its use in preclinical and clinical trials. These advancements in synthesis have also contributed to a better understanding of the structure-activity relationships (SAR) of this class of compounds.

The safety profile of 3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid has been evaluated through comprehensive toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile supports its continued evaluation in clinical settings.

In conclusion, 3-(4-chlorothiophen-2-yl)-2,2-difluoropropanoic acid (CAS No. 2229123-84-4) represents an exciting advancement in pharmaceutical research. Its unique chemical structure, combined with its promising biological activities and favorable pharmacokinetic properties, positions it as a potential lead compound for the development of new drugs targeting inflammatory diseases and cancer. Ongoing research aims to further elucidate its mechanisms of action and optimize its therapeutic potential.